Cas no 53598-98-4 (4-Hydroxy-4-methylpyrrolidin-2-one)

• Product Name: 4-Hydroxy-4-methylpyrrolidin-2-one
• CAS No: 53598-98-4
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD00111581
• CID: 826098
• PubChem ID: 2775003
• Update Time: 2025-04-19

4-Hydroxy-4-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-4-methylpyrrolidin-2-one
• 4-hydroxy-4-methyl-2-Pyrrolidinone
• 4-Hydroxy-4-methyl-2-pyrrolidon
• 4-hydroxy-4-methyl-pyrrolidin-2-one
• 4-Methyl-4-hydroxy-pyrrolidon-2
• CS-13030
• SY378472
• DTXSID80379327
• MFCD19690574
• F18103
• MFCD00111581
• AKOS006221678
• SCHEMBL2790791
• DB-026234
• EN300-125031
• 53598-98-4
• CS-0046662

• MDL： MFCD00111581
• Inchi： 1S/C5H9NO2/c1-5(8)2-4(7)6-3-5/h8H,2-3H2,1H3,(H,6,7)
• InChI Key： IKBAOKIBAADRKR-UHFFFAOYSA-N
• SMILES： OC1(C)CC(NC1)=O

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: 140 °C
• Boiling Point: 95 °C
• PSA: 49.33000
• LogP: -0.41390

4-Hydroxy-4-methylpyrrolidin-2-one Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones